1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate

• IUPAC Name: 1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine;oxalic acid
• InChI: InChI=1S/C15H21Cl2NO.C2H2O4/c1-12-10-13(16)15(14(17)11-12)19-9-5-8-18-6-3-2-4-7-18;3-1(4)2(5)6/h10-11H,2-9H2,1H3;(H,3,4)(H,5,6)
• InChI Key: PNNQTDVQNYXQNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)OCCCN2CCCCC2)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C17H23Cl2NO5
• Molecular Weight: 392.3 g/mol

Description

1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate, also known as DSP-4, is a selective neurotoxin that is widely used in scientific research to investigate the noradrenergic system. DSP-4 is a potent and selective neurotoxin that targets noradrenergic neurons in the central nervous system, making it a valuable tool for studying the role of noradrenaline in various physiological and pathological processes.

Mechanism of Action

1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate selectively targets and destroys noradrenergic neurons in the central nervous system by binding to the norepinephrine transporter and causing the release of toxic levels of norepinephrine. This leads to the degeneration of noradrenergic neurons, resulting in a selective depletion of noradrenaline in the central nervous system.
Biochemical and Physiological Effects:
The depletion of noradrenaline in the central nervous system has been shown to have a wide range of effects on behavior, physiology, and pathology. Studies have shown that 1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate-induced noradrenaline depletion can lead to changes in locomotor activity, anxiety-like behavior, aggression, learning and memory, and cardiovascular function.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate in scientific research include its selectivity for noradrenergic neurons, its ability to induce a long-lasting depletion of noradrenaline, and its well-established use in a wide range of experimental paradigms. However, the use of 1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate also has some limitations, including the potential for off-target effects, the need for careful dosing and administration, and the potential for non-specific effects on other neurotransmitter systems.

Future Directions

Future research using 1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate could focus on investigating the role of noradrenaline in various physiological and pathological processes, including stress, anxiety, depression, addiction, and neurodegenerative diseases. New experimental paradigms could be developed to investigate the effects of noradrenaline depletion on other neurotransmitter systems and to explore potential therapeutic interventions for conditions involving noradrenergic dysfunction. Further studies could also investigate the potential for using 1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate in combination with other neurotoxins or pharmacological agents to selectively target multiple neurotransmitter systems.

Synthesis Methods

1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate can be synthesized by reacting 3-(2,6-dichloro-4-methylphenoxy)propylamine with oxalic acid. The resulting 1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate oxalate salt is a white crystalline powder that is soluble in water and other polar solvents.

Scientific Research Applications

1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate is widely used in scientific research to investigate the role of noradrenaline in various physiological and pathological processes. 1-[3-(2,6-dichloro-4-methylphenoxy)propyl]piperidine oxalate is used to selectively deplete noradrenergic neurons in the central nervous system, allowing researchers to study the effects of noradrenaline depletion on behavior, physiology, and pathology.